Cas no 1564772-66-2 ((5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol)

• Product Name: (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol
• CAS No: 1564772-66-2
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 5190839
• Update Time: 2025-10-30

(5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol
• 3-Piperidinemethanol, 1-(5-amino-3-pyridinyl)-

• Inchi： 1S/C11H17N3O/c12-10-4-11(6-13-5-10)14-3-1-2-9(7-14)8-15/h4-6,9,15H,1-3,7-8,12H2
• InChI Key： NMFSDWALJHNVCP-UHFFFAOYSA-N
• SMILES： N1(C2=CC(N)=CN=C2)CCCC(CO)C1

Additional information on (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol

Recent Advances in the Study of (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol (CAS: 1564772-66-2)

The compound (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol (CAS: 1564772-66-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to synthesize the latest findings regarding its synthesis, pharmacological properties, and mechanistic insights, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the compound's role as a versatile scaffold in drug discovery, particularly in the development of kinase inhibitors and modulators of neurotransmitter receptors. Its unique structural features, including the bipyridinyl core and the hydroxymethyl group, contribute to its ability to interact with diverse biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting specific isoforms of protein kinases implicated in inflammatory diseases, with IC50 values in the nanomolar range.

Advances in synthetic methodologies have also been reported, with researchers optimizing the yield and purity of (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol through novel catalytic processes. For instance, a palladium-catalyzed reductive amination protocol has been shown to improve the scalability of production while maintaining high enantiomeric purity, as detailed in a recent Organic Process Research & Development publication. These developments are critical for enabling further preclinical and clinical investigations.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate plasma protein binding and good blood-brain barrier penetration in animal models. Metabolite identification studies indicate that the hydroxymethyl group undergoes glucuronidation as the primary metabolic pathway, suggesting potential for further structural optimization to enhance metabolic stability. These findings were presented at the 2024 American Chemical Society National Meeting.

Emerging applications in neuroscience research have also been explored, with preliminary data suggesting modulatory effects on GABAergic and glutamatergic systems. Researchers at several academic institutions are currently investigating its potential as a lead compound for treating neurological disorders, though these studies remain in early stages. The compound's ability to cross the blood-brain barrier while maintaining target specificity makes it particularly interesting for CNS drug development.

In conclusion, (5-Amino-3,4,5,6-tetrahydro-2H-[1,3]bipyridinyl-3-yl)-methanol represents a promising chemical entity with multiple potential therapeutic applications. Ongoing research continues to elucidate its mechanism of action and optimize its pharmacological properties. The compound's development trajectory suggests it may soon transition from basic research to more advanced preclinical studies, particularly in the areas of inflammation and CNS disorders.